Cas no 1386986-25-9 (5-Bromo-3-nitro-pyridine-2-carboxylic acid tert-butyl ester)
1386986-25-9 structure
Product Name:5-Bromo-3-nitro-pyridine-2-carboxylic acid tert-butyl ester
CAS No:1386986-25-9
MF:C10H11BrN2O4
MW:303.109341859818
CID:2124814
Update Time:2023-08-04
5-Bromo-3-nitro-pyridine-2-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-3-nitro-pyridine-2-carboxylic acid tert-butyl ester
- BKGSIXJLDCPLCE-UHFFFAOYSA-N
- 5-Bromo-3-nitro-pyridine-2-carboxylic acid tert-butyl ester
-
- Inchi: 1S/C10H11BrN2O4/c1-10(2,3)17-9(14)8-7(13(15)16)4-6(11)5-12-8/h4-5H,1-3H3
- InChI Key: BKGSIXJLDCPLCE-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)[N+](=O)[O-])C(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 310
- Topological Polar Surface Area: 85
5-Bromo-3-nitro-pyridine-2-carboxylic acid tert-butyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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